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Compound of Interest

Compound Name: Fmoc-Glu-OMe-OH

Cat. No.: B15388263

An In-depth Technical Guide to the Storage and Handling of Fmoc-Glu(OMe)-OH

This guide provides comprehensive information and standardized protocols for the safe storage
and handling of Fmoc-Glu(OMe)-OH (N-a-Fmoc-L-glutamic acid y-methyl ester), a key reagent
used in peptide synthesis and drug development. Adherence to these guidelines is critical for
ensuring reagent integrity, experimental reproducibility, and personnel safety.

Chemical and Physical Properties

Fmoc-Glu(OMe)-OH is an amino acid derivative where the alpha-amino group is protected by a
fluorenylmethyloxycarbonyl (Fmoc) group, and the gamma-carboxy! group of the glutamic acid
side chain is esterified with a methyl group. This structure makes it a crucial building block in
solid-phase peptide synthesis (SPPS).

Table 1: Physical and Chemical Properties of Fmoc-Glu(OMe)-OH
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Property Value References

N-a-Fmoc-L-glutamic acid

Synonyms y-methyl ester, Fmoc-L- [11[2][3]
Glu(OMe)-OH
CAS Number 145038-50-2 [21[3]141[5]
Molecular Formula C21H21NOe [1112]131[4]
Molecular Weight 383.39 g/mol [2][4]
Appearance White to off-white solid powder  [1][4]
Purity Typically 298% (by HPLC) [1]
Melting Point 110-120°C [1]

| Solubility | Soluble in DMSO (= 100 mg/mL) [[4][6] |

Storage and Stability

Proper storage of Fmoc-Glu(OMe)-OH is essential to prevent degradation and maintain its
purity over time. Recommendations can vary slightly by manufacturer. Always consult the
product-specific data sheet provided by your supplier.

Table 2: Recommended Storage Conditions for Fmoc-Glu(OMe)-OH

State Temperature Duration References
Solid (Powder) -20°C Up to 3 years [41[5][6]
2°Cto 8°C Up to 2 years [11[2][6]

In Solvent (e.g.,

-80°C Up to 6 months [41[6]
DMSO)

| | -20°C | Up to 1 month |[4][6] |

Key Storage Recommendations:
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o Temperature: For long-term storage, -20°C is the most commonly recommended
temperature.[4][5] Storage at 2-8°C is also acceptable for shorter periods.[1][2]

e Moisture: The compound should be stored in a tightly sealed container in a dry, desiccated
environment to prevent hydrolysis.

 Light: Protect from direct light.

 Inert Atmosphere: While not always mandatory, storing under an inert atmosphere (e.g.,
Argon or Nitrogen) can extend shelf life by preventing oxidation.

e Solutions: Once dissolved in a solvent, solutions should be aliquoted into single-use volumes
to avoid repeated freeze-thaw cycles, which can lead to degradation.[6] Store stock solutions
at -80°C for maximum stability.[4][6]

Handling and Safety Protocols

Fmoc-Glu(OMe)-OH should be handled in a controlled laboratory environment by personnel
trained in chemical safety.

Table 3: Summary of Safety and Handling Information

Aspect Recommendation

) ) Handle in a well-ventilated area,
Engineering Controls . )
preferably within a chemical fume hood.

Safety glasses with side shields, chemical-
Personal Protective Equipment (PPE) resistant gloves (e.g., nitrile), and a lab coat are

required.

_ _ For operations that may generate dust, use a
Respiratory Protection _
NIOSH-approved respirator.

| Hygiene Practices | Avoid inhalation of dust and contact with skin and eyes. Wash hands
thoroughly after handling. |

Protocol 1: Weighing and Dispensing
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o Preparation: Ensure the chemical fume hood is operational. Don personal protective
equipment (PPE).

» Equilibration: Before opening, allow the container of Fmoc-Glu(OMe)-OH to equilibrate to
room temperature in a desiccator. This prevents condensation of moisture onto the cold
powder.

o Dispensing: In the fume hood, carefully open the container. Use a clean spatula to weigh the
desired amount of powder into a suitable secondary container.

o Cleanup: Promptly and securely seal the main container. Clean any residual powder from the
spatula and weighing area.

o Storage: Return the main container to its recommended storage condition.

Protocol 2: Accidental Release and Spill Cleanup

o Evacuation: If a significant amount of dust is generated, restrict access to the area.
» Ventilation: Ensure the area is well-ventilated.

e Containment: For a dry spill, do not use a dry brush or compressed air. Carefully cover the
spill with a damp paper towel to avoid generating dust.

o Collection: Gently scoop the material into a sealable container labeled for chemical waste.
o Decontamination: Clean the spill area with soap and water.

» Disposal: Dispose of all contaminated materials (including PPE) as hazardous chemical
waste according to local, state, and federal regulations.

Visual Workflow for Handling

The following diagram illustrates the standard workflow for handling Fmoc-Glu(OMe)-OH from
receipt to disposal, emphasizing key safety and storage checkpoints.
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Caption: Standard operating procedure for Fmoc-Glu(OMe)-OH.

First Aid Measures
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These are general guidelines. Always consult the Safety Data Sheet (SDS) provided by the
supplier.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[7]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water.[7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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